(7-methyl-1-azabicyclo[2.2.2]oct-8-yl) 2-hydroxy-5-methyl-2-phenyl-hex -5-en-3-ynoate
(7-methyl-1-azabicyclo[2.2.2]oct-8-yl) 2-hydroxy-5-methyl-2-phenyl-hex -5-en-3-ynoate
Brand Name:
Vulcanchem
CAS No.:
101711-06-2
VCID:
VC0024548
InChI:
InChI=1S/C21H25NO3/c1-15(2)9-12-21(24,18-7-5-4-6-8-18)20(23)25-19-16(3)22-13-10-17(19)11-14-22/h4-8,16-17,19,24H,1,10-11,13-14H2,2-3H3
SMILES:
CC1C(C2CCN1CC2)OC(=O)C(C#CC(=C)C)(C3=CC=CC=C3)O
Molecular Formula:
C21H25NO3
Molecular Weight:
339.4 g/mol
(7-methyl-1-azabicyclo[2.2.2]oct-8-yl) 2-hydroxy-5-methyl-2-phenyl-hex -5-en-3-ynoate
CAS No.: 101711-06-2
Main Products
VCID: VC0024548
Molecular Formula: C21H25NO3
Molecular Weight: 339.4 g/mol
![(7-methyl-1-azabicyclo[2.2.2]oct-8-yl) 2-hydroxy-5-methyl-2-phenyl-hex -5-en-3-ynoate - 101711-06-2](/images/no_structure.jpg)
| CAS No. | 101711-06-2 |
|---|---|
| Product Name | (7-methyl-1-azabicyclo[2.2.2]oct-8-yl) 2-hydroxy-5-methyl-2-phenyl-hex -5-en-3-ynoate |
| Molecular Formula | C21H25NO3 |
| Molecular Weight | 339.4 g/mol |
| IUPAC Name | (2-methyl-1-azabicyclo[2.2.2]octan-3-yl) 2-hydroxy-5-methyl-2-phenylhex-5-en-3-ynoate |
| Standard InChI | InChI=1S/C21H25NO3/c1-15(2)9-12-21(24,18-7-5-4-6-8-18)20(23)25-19-16(3)22-13-10-17(19)11-14-22/h4-8,16-17,19,24H,1,10-11,13-14H2,2-3H3 |
| Standard InChIKey | VAZMYEINDVOWBR-UHFFFAOYSA-N |
| SMILES | CC1C(C2CCN1CC2)OC(=O)C(C#CC(=C)C)(C3=CC=CC=C3)O |
| Canonical SMILES | CC1C(C2CCN1CC2)OC(=O)C(C#CC(=C)C)(C3=CC=CC=C3)O |
| Synonyms | (7-methyl-1-azabicyclo[2.2.2]oct-8-yl) 2-hydroxy-5-methyl-2-phenyl-hex -5-en-3-ynoate |
| PubChem Compound | 58816 |
| Last Modified | Nov 11 2021 |
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